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Compound of Interest

Compound Name: Yuexiandajisu E

Cat. No.: B1493594 Get Quote

Yuexiandajisu E: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Yuexiandajisu E is a naturally occurring diterpenoid isolated from the roots of Euphorbia

ebracteolata. This document provides a detailed overview of its physical and chemical

properties, compiled from spectroscopic and analytical data. It includes a thorough description

of the experimental protocols for its isolation and structural elucidation. Furthermore, this guide

summarizes the current understanding of its biological activities, including its cytotoxic effects

on various cancer cell lines. The information is presented to support further research and

development of Yuexiandajisu E as a potential therapeutic agent.

Physical and Chemical Properties
Yuexiandajisu E is a diterpenoid compound with a complex molecular structure. Its properties

have been determined through a combination of spectroscopic analysis and chemical methods.
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Property Value Source

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.4 g/mol [1]

Appearance Powder [1]

CAS Number 866556-16-3

Source
Roots of Euphorbia

ebracteolata
[1]

Compound Type Diterpenoid [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Experimental Protocols
Isolation and Purification
The isolation of Yuexiandajisu E from the roots of Euphorbia ebracteolata involves a multi-step

extraction and chromatographic process.

Figure 1: General workflow for the isolation of Yuexiandajisu E.

The dried and powdered roots of Euphorbia ebracteolata are extracted with 95% ethanol at

room temperature. The resulting extract is concentrated under reduced pressure. The residue

is then suspended in water and partitioned with ethyl acetate (EtOAc). The EtOAc-soluble

fraction is subjected to column chromatography on silica gel, eluting with a gradient of

petroleum ether and acetone to yield several fractions. Yuexiandajisu E is obtained by further

purification of these fractions using repeated column chromatography on Sephadex LH-20 and

reverse-phase C18 silica gel.

Structural Elucidation
The chemical structure of Yuexiandajisu E was determined using a combination of

spectroscopic techniques.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and

HMBC experiments are conducted to establish the connectivity of protons and carbons and

to elucidate the complete two-dimensional structure of the molecule.

X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the definitive three-

dimensional structure and stereochemistry of the compound.

Biological Activity
Yuexiandajisu E belongs to the family of diterpenoids, many of which have been reported to

exhibit a wide range of pharmacological activities, including cytotoxic, anti-inflammatory, and

anti-HIV effects.[2]

Cytotoxic Activity
Yuexiandajisu E has been evaluated for its cytotoxic effects against several cancer cell lines.

The primary study on this compound reported its activity against ANA-1 (murine macrophage),

B16 (murine melanoma), and Jurkat (human T-cell leukemia) tumor cells. While the specific

IC₅₀ values for Yuexiandajisu E were not detailed in the available abstract, the study implies

that it possesses cytotoxic properties. A related compound isolated from the same plant,

Yuexiandajisu D, showed moderate cytotoxic activity against HCT-8 (human ileocecal

adenocarcinoma) and Bel-7402 (human hepatoma) cell lines.[1]
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Figure 2: Proposed mechanism of cytotoxic action.

Other Potential Activities
Diterpenoids isolated from Euphorbia ebracteolata have also been investigated for other

biological activities. Some rosane-type diterpenoids from this plant have demonstrated

moderate inhibitory effects against Mycobacterium tuberculosis.[3] This suggests that

Yuexiandajisu E could also be a candidate for anti-tuberculosis research. Further studies are

required to explore the full spectrum of its biological activities.

Conclusion
Yuexiandajisu E is a diterpenoid with a well-characterized chemical structure, isolated from

Euphorbia ebracteolata. The available data indicates its potential as a cytotoxic agent,

warranting further investigation into its mechanism of action and its efficacy in preclinical

models. The detailed experimental protocols provided in this guide should facilitate the

reproduction of its isolation and the synthesis of analogs for structure-activity relationship

studies. Future research should also explore its potential anti-tuberculosis and other

pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Yuexiandajisu D | CAS:866556-15-2 | Manufacturer ChemFaces [chemfaces.com]

2. tutvital.tut.ac.za [tutvital.tut.ac.za]

3. Diterpenoids from the roots of Euphorbia ebracteolata and their anti-tuberculosis effects -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Yuexiandajisu E].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1493594#physical-and-chemical-properties-of-
yuexiandajisu-e]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29453078/
https://www.benchchem.com/product/b1493594?utm_src=pdf-body
https://www.benchchem.com/product/b1493594?utm_src=pdf-body
https://www.benchchem.com/product/b1493594?utm_src=pdf-custom-synthesis
https://www.chemfaces.com/natural/Yuexiandajisu-D-CFN92874.html
https://tutvital.tut.ac.za/server/api/core/bitstreams/df4bf0b6-0a4d-4a01-8b0f-1edc1fcd6bac/content
https://pubmed.ncbi.nlm.nih.gov/29453078/
https://pubmed.ncbi.nlm.nih.gov/29453078/
https://www.benchchem.com/product/b1493594#physical-and-chemical-properties-of-yuexiandajisu-e
https://www.benchchem.com/product/b1493594#physical-and-chemical-properties-of-yuexiandajisu-e
https://www.benchchem.com/product/b1493594#physical-and-chemical-properties-of-yuexiandajisu-e
https://www.benchchem.com/product/b1493594#physical-and-chemical-properties-of-yuexiandajisu-e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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